Cas no 1311488-47-7 (Methyl 5-{[(2-fluoropyridin-4-yl)formamido]methyl}-2-methylfuran-3-carboxylate)

• Product Name: Methyl 5-{[(2-fluoropyridin-4-yl)formamido]methyl}-2-methylfuran-3-carboxylate
• CAS No: 1311488-47-7
• MF: C₁₄H₁₃FN₂O₄
• MW: 292.262427091599
• CID: 6005816
• PubChem ID: 52818745
• Update Time: 2025-06-10

Methyl 5-{[(2-fluoropyridin-4-yl)formamido]methyl}-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS016910093
• EN300-26601006
• 1311488-47-7
• methyl 5-{[(2-fluoropyridin-4-yl)formamido]methyl}-2-methylfuran-3-carboxylate
• methyl 5-[[(2-fluoropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylate
• Z971417898
• Methyl 5-{[(2-fluoropyridin-4-yl)formamido]methyl}-2-methylfuran-3-carboxylate

• Inchi： 1S/C14H13FN2O4/c1-8-11(14(19)20-2)6-10(21-8)7-17-13(18)9-3-4-16-12(15)5-9/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key： BOINHMUXNJXZMV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)C(NCC1=CC(C(=O)OC)=C(C)O1)=O

Computed Properties

• Exact Mass: 292.08593506g/mol
• Monoisotopic Mass: 292.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on Methyl 5-{[(2-fluoropyridin-4-yl)formamido]methyl}-2-methylfuran-3-carboxylate

Comprehensive Overview of Methyl 5-{[(2-fluoropyridin-4-yl)formamido]methyl}-2-methylfuran-3-carboxylate (CAS No. 1311488-47-7)

Methyl 5-{[(2-fluoropyridin-4-yl)formamido]methyl}-2-methylfuran-3-carboxylate (CAS No. 1311488-47-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan and pyridine moieties, serves as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups make it a valuable candidate for drug discovery and material science applications.

The compound's molecular structure features a 2-fluoropyridin-4-yl group attached to a furan-3-carboxylate backbone, which enhances its reactivity and binding affinity. Researchers have explored its potential in targeted drug delivery systems, particularly in the development of small-molecule inhibitors for enzymatic pathways. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine and cancer therapeutics.

In the context of green chemistry, Methyl 5-{[(2-fluoropyridin-4-yl)formamido]methyl}-2-methylfuran-3-carboxylate has been evaluated for its sustainable synthesis routes. With growing interest in environmentally friendly processes, this compound's derivatives are being optimized to reduce waste and energy consumption. Its biodegradability profile also aligns with the global push toward eco-friendly chemical solutions.

The pharmacokinetic properties of this compound are under investigation, particularly its oral bioavailability and metabolic stability. These attributes are critical for its adoption in drug formulation, as they influence dosing regimens and therapeutic efficacy. The integration of computational modeling tools has accelerated its optimization, addressing common challenges like solubility and permeability.

From an industrial perspective, CAS No. 1311488-47-7 is gaining traction in high-throughput screening (HTS) platforms. Its versatility enables rapid prototyping of lead compounds, reducing time-to-market for new therapies. The compound's scalable synthesis further supports its commercial viability, meeting the demand for cost-effective and high-purity intermediates.

Emerging trends in AI-driven drug discovery have also spotlighted this compound. Machine learning algorithms are being employed to predict its structure-activity relationships (SAR), unlocking novel applications in neurological disorders and infectious diseases. Such advancements resonate with the scientific community's focus on data-driven innovation.

In summary, Methyl 5-{[(2-fluoropyridin-4-yl)formamido]methyl}-2-methylfuran-3-carboxylate represents a multifaceted tool in modern chemistry. Its applications span medicinal chemistry, material science, and sustainable technology, aligning with contemporary research priorities. As scientific inquiry evolves, this compound is poised to play a pivotal role in addressing unmet needs across diverse industries.